![molecular formula C8H11ClIN B176675 3-Iodo-2,6-dimethylaniline hydrochloride CAS No. 135630-62-5](/img/structure/B176675.png)
3-Iodo-2,6-dimethylaniline hydrochloride
Overview
Description
3-Iodo-2,6-dimethylaniline hydrochloride is a chemical compound with the molecular formula C8H11ClIN. It has a molecular weight of 283.54 g/mol . The IUPAC name for this compound is 3-iodo-2,6-dimethylaniline;hydrochloride .
Synthesis Analysis
The synthesis of this compound can be achieved through an aromatic iodination reaction with molecular iodine . The desired products are isolated in nearly quantitative yields after a simple extraction .Molecular Structure Analysis
The InChI representation of the compound isInChI=1S/C8H10IN.ClH/c1-5-3-4-7 (9)6 (2)8 (5)10;/h3-4H,10H2,1-2H3;1H
. The Canonical SMILES representation is CC1=C (C (=C (C=C1)I)C)N.Cl
. Chemical Reactions Analysis
2,6-Dimethylaniline hydrochloride, a key starting material, may be used in the preparation of 2,6-dimethylphenyl isocyanate via phosgenation .Physical And Chemical Properties Analysis
The compound has a hydrogen bond donor count of 2 and a hydrogen bond acceptor count of 1 . It has a rotatable bond count of 0 . The exact mass of the compound is 282.96247 g/mol . The topological polar surface area is 26 Ų . The heavy atom count is 11 .Scientific Research Applications
Synthesis and Intermediates
3-Iodo-2,6-dimethylaniline hydrochloride is an aromatic organic intermediate used in the synthesis of various compounds. For example, it was used in the synthesis of 3,5-Dimethyl-4-bromoiodobenzene and 2,6-Dimethyl-4-bromoiodobenzene, demonstrating its role in producing dimethyl-4-bromoiodobenzenes, which have broad applications across many fields (Li Yu, 2008).
Palladium Complexes Synthesis
Another application of this compound is in the synthesis of palladium complexes. N,N-Dialkyl-2-iodoanilines, including 3-Iodo-2,6-dimethylaniline, are used to create various Pd(ii) complexes, essential for various chemical reactions and processes (D. Solé, X. Solans, M. Font‐Bardia, 2007).
Chemical Oxidation Studies
This compound is also significant in chemical studies, such as in the Fenton process for oxidation. The degradation of 2,6-dimethylaniline, a related compound, by the Fenton process highlights the importance of such chemicals in understanding and improving oxidation processes in various industrial and environmental contexts (Nalinrut Masomboon, C. Ratanatamskul, Ming-Chun Lu, 2009).
Analytical Chemistry
In analytical chemistry, derivatives of this compound are used in liquid–liquid microextraction methods for determining iodine in various samples, showcasing its utility in analytical methodologies (M. Gupta, A. K. Pillai, Amrita Singh, Archana Jain, K. Verma, 2011).
Environmental and Health Studies
The compound's derivatives also play a role in environmental and health studies. For instance, the study of 2,6-dimethylaniline's reaction over sulphided hydrotreating catalysts provides insights into the environmental and health impacts of such chemicals (J. Gestel, J. Leglise, J. Duchet, 1992).
Future Directions
Mechanism of Action
Target of Action
3-Iodo-2,6-dimethylaniline hydrochloride is a derivative of 2,6-Dimethylaniline 2,6-dimethylaniline, a key starting material, is used in the synthesis of many classes of drugs, such as anesthetics drugs lidocaine (xylocaine®), bupivacaine, mepivacaine, etidocaine, ropivacaine, pyrrocaine, xylazine and anti-anginal drug like ranolazine and anti-diarrheal drug like lidamidine . Therefore, it can be inferred that the targets of this compound might be similar to those of these drugs.
Mode of Action
2,6-dimethylaniline hydrochloride may be used in the preparation of 2,6-dimethylphenyl isocyanate via phosgenation . This suggests that the compound might interact with its targets through a similar mechanism, leading to changes at the molecular level.
Pharmacokinetics
A related compound, 2,6-dimethylaniline, is known to have high gi absorption and is bbb permeant . . These properties might influence the bioavailability of this compound.
Properties
IUPAC Name |
3-iodo-2,6-dimethylaniline;hydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10IN.ClH/c1-5-3-4-7(9)6(2)8(5)10;/h3-4H,10H2,1-2H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GHRVNADCRWDACZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=C(C=C1)I)C)N.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11ClIN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80466266 | |
Record name | 3-Iodo-2,6-dimethylaniline hydrochloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80466266 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
283.54 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
135630-62-5 | |
Record name | 3-Iodo-2,6-dimethylaniline hydrochloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80466266 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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